Cas no 252026-25-8 (Methanone, (4-hydroxyphenyl)[6-(4-hydroxyphenyl)pyrazinyl]-)

• Product Name: Methanone, (4-hydroxyphenyl)[6-(4-hydroxyphenyl)pyrazinyl]-
• CAS No: 252026-25-8
• MF: C₁₇H₁₂N₂O₃
• MW: 292.2887840271
• CID: 1421732
• Update Time: 2024-08-15

Methanone, (4-hydroxyphenyl)[6-(4-hydroxyphenyl)pyrazinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-hydroxyphenyl)[6-(4-hydroxyphenyl)pyrazinyl]-
• Methanone, (4-hydroxyphenyl)[6-(4-hydroxyphenyl)-2-pyrazinyl]-

• Inchi： 1S/C17H12N2O3/c20-13-5-1-11(2-6-13)15-9-18-10-16(19-15)17(22)12-3-7-14(21)8-4-12/h1-10,20-21H
• InChI Key： LHUSZTDRQIRIGF-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C2N=C(C3C=CC(O)=CC=3)C=NC=2)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• XLogP3: 0.0999999999999998

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Melting Point: 206-208 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 559.1±50.0 °C(Predicted)
• pka: 6.55±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-phenylketones